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Abstract
Sdz 90-215, a natural cyclodepsipeptide, has emerged as a compelling lead compound in the

quest for novel antifungal agents. Extensive research has identified its primary target as Vrg4,

an essential GDP-mannose transporter located in the Golgi complex of fungi. By inhibiting

Vrg4, Sdz 90-215 disrupts the crucial pathway of mannan biosynthesis, a key component of the

fungal cell wall. This targeted mechanism of action, coupled with demonstrated in vitro efficacy

against pathogenic yeasts and favorable synergistic interactions with existing antifungals,

positions Sdz 90-215 as a molecule of significant interest for further drug development. This

technical guide provides a comprehensive overview of the current knowledge on Sdz 90-215,

including its mechanism of action, quantitative antifungal activity, and the experimental

methodologies used in its characterization.

Introduction
The rising incidence of invasive fungal infections, compounded by the spread of antifungal

resistance, underscores the urgent need for new therapeutic strategies. Natural products have

historically been a rich source of novel bioactive compounds. Sdz 90-215, a cyclodepsipeptide

produced by Septoria species, has demonstrated potent antifungal activity against a range of

pathogenic yeasts, including Candida albicans, Candida tropicalis, Candida guilliermondii, and

Candida krusei[1]. This document serves as an in-depth technical resource, consolidating the

available data on Sdz 90-215 to facilitate further research and development efforts.
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Chemical and Physical Properties
Sdz 90-215 is a complex macrocyclic molecule with the molecular formula C57H91N9O14 and

a molecular weight of 1126.4 g/mol [2][3]. Its structure is comprised of several amino acid and

hydroxy acid residues, including Pip, MeVal, Val, MeAsp, MeIle, MeIle, Gly, MeVal, Tyr(Me),

and D-Lac[2].

Property Value Source

Molecular Formula C57H91N9O14 [2][3]

Molecular Weight 1126.38 g/mol [3]

PubChem CID 86583345 [2]

Synonyms
CHEBI:83950, SDZ 90-215,

Sdz-90-215
[2]

Mechanism of Action: Targeting Vrg4 and Mannan
Biosynthesis
The primary molecular target of Sdz 90-215 has been identified as Vrg4, an essential GDP-

mannose transporter in the Golgi apparatus of yeast[1][4]. Vrg4 plays a critical role in the

biosynthesis of mannans, which are major components of the fungal cell wall, by translocating

GDP-mannose from the cytoplasm into the Golgi lumen. This process is vital for the activity of

mannosyltransferases, enzymes that are essential for protein glycosylation and cell wall

integrity[4][5].

The inhibition of Vrg4 by Sdz 90-215 disrupts this crucial supply of GDP-mannose, thereby

impeding mannan biosynthesis and compromising the structural integrity of the fungal cell

wall[4][5]. This targeted mechanism provides a strong rationale for its antifungal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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